N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-diethoxybenzamide

• IUPAC Name: N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C24H28N2O4/c1-5-29-20-10-9-17(14-21(20)30-6-2)23(27)25-12-11-18-13-19-15(3)7-8-16(4)22(19)26-24(18)28/h7-10,13-14H,5-6,11-12H2,1-4H3,(H,25,27)(H,26,28)
• InChI Key: IWDNQOBJONBFNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCC2=CC3=C(C=CC(=C3NC2=O)C)C)OCC
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol
• CAS No.: 851406-75-2

Description

N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-diethoxybenzamide is a useful research compound. Its molecular formula is C24H28N2O4 and its molecular weight is 408.498. The purity is usually 95%.
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Scientific Research Applications

Catalytic Processes and Synthesis Methods

An efficient Rh(III)-catalyzed oxidative olefination by directed C-H bond activation of N-methoxybenzamides showcases the versatility of quinolinone derivatives in catalysis, indicating potential relevance to the compound . This method is characterized by its mildness, practicality, selectivity, and high yields, where the N-O bond acts as an internal oxidant. Changing the substituent of the directing/oxidizing group allows for selective formation of valuable tetrahydroisoquinolinone products (Rakshit et al., 2011).

Novel Synthetic Routes

The development of a practical and scalable synthetic route to YM758 monophosphate, a novel If channel inhibitor, demonstrates the complexity and importance of optimizing synthetic routes for compounds related to quinolinones. This process highlights the avoidance of unstable intermediates and does not require purification by column chromatography for all steps, significantly improving overall yield (Yoshida et al., 2014).

Applications in Medicinal Chemistry

The assessment of cellular proliferation in tumors using 18F-ISO-1, a cellular proliferative marker, emphasizes the potential of quinolinone derivatives in PET imaging to evaluate the proliferative status of solid tumors. This study underlines the promise of such compounds in clinical applications, with a significant correlation observed between tumor uptake values and Ki-67, a proliferation marker (Dehdashti et al., 2013).